![molecular formula C14H18O5S B1228068 4-(4-Methylphenyl)sulfonyl-4-oxanecarboxylic acid methyl ester](/img/structure/B1228068.png)
4-(4-Methylphenyl)sulfonyl-4-oxanecarboxylic acid methyl ester
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Overview
Description
4-(4-methylphenyl)sulfonyl-4-oxanecarboxylic acid methyl ester is a sulfonic acid derivative.
Scientific Research Applications
Synthesis and Characterization
4-(4-Methylphenyl)sulfonyl-4-oxanecarboxylic acid methyl ester and similar sulfonamide-derived esters have been synthesized using greener chemistry strategies. These esters have been characterized extensively using methods like FTIR, NMR, mass spectrometry, and X-ray crystallography. Computational techniques like Density Functional Theory (DFT) have been used for structure optimization and to calculate various structural parameters. The compounds synthesized have shown potential in various biological applications including antibacterial, antifungal, antioxidant activities, and enzyme inhibition properties. They also have been evaluated for their in vitro biological applications involving anti-bacterial, anti-fungal, anti-oxidant, and enzyme inhibition studies. In-depth docking studies against selected enzymes have also been conducted to understand their mode of binding and potential biological activities (Danish et al., 2020).
Stability Studies
Studies on the stability of certain derivatives of this compound, especially in relation to its potential as an experimental anticancer agent, have been conducted. These studies explore the structural features contributing to aqueous instability and the possibility of stabilizing the agent through prodrug derivatization. Mechanisms of degradation, such as unimolecular elimination and electron delocalization, have been proposed based on the structural modifications and their effects on stability (Pretzer & Repta, 1987).
Creation of New Derivatives
Efforts have been made to create new derivatives of sulfonamide compounds, including this compound. These derivatives have been synthesized through interactions with amino acid methyl esters, leading to corresponding amino acid sulfonamide derivatives. The reactions and resulting products have been studied for their potential applications in various fields (Riabchenko et al., 2020).
Antiradical, Antimicrobial, and Enzyme Inhibition Studies
Further studies on sulfonamide-derived esters, including this compound, have evaluated their antiradical, antimicrobial, and enzyme inhibition properties. These compounds have been synthesized, characterized, and their structures were optimized using DFT studies. The biological activities of these compounds have been assessed in various assays, showing promising results in antioxidant and enzyme inhibition activities, as well as antimicrobial effectiveness against a range of bacterial and fungal species (Danish et al., 2019).
properties
Molecular Formula |
C14H18O5S |
---|---|
Molecular Weight |
298.36 g/mol |
IUPAC Name |
methyl 4-(4-methylphenyl)sulfonyloxane-4-carboxylate |
InChI |
InChI=1S/C14H18O5S/c1-11-3-5-12(6-4-11)20(16,17)14(13(15)18-2)7-9-19-10-8-14/h3-6H,7-10H2,1-2H3 |
InChI Key |
LMWFDNMZTICDIT-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2(CCOCC2)C(=O)OC |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2(CCOCC2)C(=O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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